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Compound of Interest

Compound Name: O-(4-Nitrobenzoyl)hydroxylamine

Cat. No.: B1297418 Get Quote

Essential guidelines for the safe handling and disposal of O-(4-Nitrobenzoyl)hydroxylamine,

ensuring the protection of laboratory personnel and environmental compliance.

For researchers and professionals in drug development, the proper management of chemical

reagents is paramount. O-(4-Nitrobenzoyl)hydroxylamine, a valuable reagent in organic

synthesis, requires careful consideration for its disposal due to its potential hazards. This guide

provides a comprehensive, step-by-step approach to its safe disposal, aligned with standard

laboratory safety practices and regulatory requirements.

Immediate Safety and Handling
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn, including safety goggles, face shield, gloves, and a dust mask (type

N95 or equivalent). Handle the compound in a well-ventilated area, preferably within a

chemical fume hood, to avoid inhalation of dust or vapors[1][2].

Quantitative Data Summary
The following table summarizes key quantitative data for O-(4-Nitrobenzoyl)hydroxylamine,

crucial for assessing its hazards and informing disposal strategies.
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Property Value Source

CAS Number 35657-36-4

Molecular Formula C7H6N2O4

Molecular Weight 182.13 g/mol

Melting Point 85.0 °C (decomposition) [3]

Flash Point 172.4 ± 28.4 °C [3]

Water Solubility
Slightly soluble (1.5 g/L at 25

°C)
[3]

Storage Temperature 2-8°C

Disposal Protocol
The disposal of O-(4-Nitrobenzoyl)hydroxylamine must be conducted as hazardous waste, in

accordance with federal, state, and local regulations[2][4]. Do not dispose of this chemical

down the drain or in regular trash[5].

Step 1: Waste Identification and Segregation

Identify as Hazardous Waste: O-(4-Nitrobenzoyl)hydroxylamine is classified as a

combustible solid and a skin sensitizer. It should always be treated as hazardous waste.

Segregate from Incompatibles: Store waste O-(4-Nitrobenzoyl)hydroxylamine separately

from strong oxidizing agents, strong bases, strong acids, and other reactive chemicals to

prevent violent reactions[1][6][7].

Step 2: Containerization and Labeling

Use Appropriate Containers: Collect waste O-(4-Nitrobenzoyl)hydroxylamine in a

designated, leak-proof container that is compatible with the chemical. The original container

is often a suitable choice if it is in good condition[8][9].

Proper Labeling: Clearly label the waste container with "Hazardous Waste" and the full

chemical name: "O-(4-Nitrobenzoyl)hydroxylamine". Include the date of accumulation[9].
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Step 3: On-Site Neutralization (Recommended for experienced personnel only)

While a specific, validated neutralization protocol for O-(4-Nitrobenzoyl)hydroxylamine is not

readily available in the provided search results, a general approach for the decomposition of

similar nitro compounds can be considered. This should only be attempted by trained

professionals in a controlled environment.

A potential method involves reduction of the nitro group. For example, reduction using zinc dust

in the presence of ammonium chloride has been used for nitrobenzene to form

phenylhydroxylamine[10]. A similar, carefully controlled reaction could potentially be adapted

for O-(4-Nitrobenzoyl)hydroxylamine on a small scale. However, without a validated protocol,

this approach carries risks and should be thoroughly evaluated before implementation.

Step 4: Final Disposal

Professional Waste Disposal Service: The primary and safest method for disposal is to

contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor[4][9][11]. They are equipped to handle and dispose of

chemical waste in compliance with all regulations.

Incineration: A common disposal method for organic compounds is incineration in a chemical

incinerator equipped with an afterburner and scrubber system[2]. This should be carried out

by a certified facility.

Step 5: Decontamination of Empty Containers

Triple Rinsing: Triple-rinse empty containers with a suitable solvent (e.g., acetone or ethanol)

that can dissolve O-(4-Nitrobenzoyl)hydroxylamine[9].

Collect Rinsate: The solvent rinsate must be collected and disposed of as hazardous

waste[9].

Final Container Disposal: After triple-rinsing and allowing the container to dry, it may be

disposed of as non-hazardous waste, though it is best to consult with your institution's EHS

office for specific guidelines[9].

Disposal Workflow Diagram
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O-(4-Nitrobenzoyl)hydroxylamine Disposal Workflow

Step 1: Identify as
Hazardous Waste

Step 2: Segregate from
Incompatible Chemicals

Step 3: Collect in Labeled,
Compatible Container

Step 4: Store in Designated
Hazardous Waste Area

Step 7: Decontaminate Empty
Container (Triple Rinse)

After container is empty

Step 5: Arrange for Pickup by
Licensed Waste Disposal Service

Step 6: Professional Disposal
(e.g., Incineration)

Step 8: Dispose of Rinsate
as Hazardous Waste

Step 9: Dispose of Clean
Container
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Caption: Logical workflow for the safe disposal of O-(4-Nitrobenzoyl)hydroxylamine.

By adhering to these procedures, laboratories can ensure the safe and compliant disposal of

O-(4-Nitrobenzoyl)hydroxylamine, fostering a secure research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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